Cas no 2229542-45-2 (1-chloro-3-(3-chloroprop-1-en-2-yl)-2-fluorobenzene)

• Product Name: 1-chloro-3-(3-chloroprop-1-en-2-yl)-2-fluorobenzene
• CAS No: 2229542-45-2
• MF: C₉H₇Cl₂F
• MW: 205.056284189224
• CID: 6449707
• PubChem ID: 165885807
• Update Time: 2025-05-26

1-chloro-3-(3-chloroprop-1-en-2-yl)-2-fluorobenzene Chemical and Physical Properties

Names and Identifiers

• 1-chloro-3-(3-chloroprop-1-en-2-yl)-2-fluorobenzene
• EN300-1997005
• 2229542-45-2

• Inchi： 1S/C9H7Cl2F/c1-6(5-10)7-3-2-4-8(11)9(7)12/h2-4H,1,5H2
• InChI Key： ANELBIUMNFCGOW-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1F)C(=C)CCl

Computed Properties

• Exact Mass: 203.9908838g/mol
• Monoisotopic Mass: 203.9908838g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 0Ų

Additional information on 1-chloro-3-(3-chloroprop-1-en-2-yl)-2-fluorobenzene

Comprehensive Overview of 1-chloro-3-(3-chloroprop-1-en-2-yl)-2-fluorobenzene (CAS No. 2229542-45-2)

In the realm of organic chemistry, 1-chloro-3-(3-chloroprop-1-en-2-yl)-2-fluorobenzene (CAS No. 2229542-45-2) stands out as a compound of significant interest due to its unique structural properties and potential applications. This aromatic derivative, characterized by its chloro and fluoro substituents, has garnered attention in both academic research and industrial applications. Its molecular structure, featuring a benzene ring with specific halogen substitutions, makes it a valuable intermediate in synthetic chemistry.

The compound's systematic name, 1-chloro-3-(3-chloroprop-1-en-2-yl)-2-fluorobenzene, reflects its precise chemical configuration. The presence of chloro and fluoro groups at distinct positions on the benzene ring contributes to its reactivity and stability, making it a versatile building block for further chemical transformations. Researchers often explore its potential in pharmaceutical intermediates, agrochemicals, and material science, aligning with current trends in sustainable chemistry and green synthesis.

One of the key reasons for the growing interest in 1-chloro-3-(3-chloroprop-1-en-2-yl)-2-fluorobenzene is its role in cross-coupling reactions, a hot topic in modern organic synthesis. These reactions are pivotal for constructing complex molecular architectures, which are essential in drug discovery and development. The compound's halogenated nature allows it to participate in palladium-catalyzed and nickel-catalyzed reactions, which are frequently searched topics in academic databases and AI-driven research tools.

From an industrial perspective, 1-chloro-3-(3-chloroprop-1-en-2-yl)-2-fluorobenzene is often discussed in the context of high-value chemical intermediates. Its synthesis and purification processes are subjects of ongoing optimization, particularly in response to the demand for cost-effective and environmentally friendly production methods. This aligns with the broader industry shift toward sustainable manufacturing, a topic frequently queried in search engines by professionals seeking innovative solutions.

In addition to its synthetic utility, the compound's physicochemical properties are of great interest. Its melting point, solubility, and stability under various conditions are critical parameters for researchers and manufacturers. These properties are often explored in conjunction with computational chemistry tools, which are increasingly popular for predicting molecular behavior and optimizing reaction conditions.

The safety and handling of 1-chloro-3-(3-chloroprop-1-en-2-yl)-2-fluorobenzene are also important considerations. While it is not classified as a hazardous material, proper laboratory practices and storage conditions are essential to ensure its safe use. This aspect resonates with the growing emphasis on chemical safety and regulatory compliance, topics that are highly searched by professionals in the chemical industry.

Looking ahead, the potential applications of 1-chloro-3-(3-chloroprop-1-en-2-yl)-2-fluorobenzene are likely to expand as new synthetic methodologies emerge. Its relevance in drug discovery, material science, and catalysis ensures that it will remain a compound of interest for years to come. As the scientific community continues to explore its capabilities, this compound may play a pivotal role in advancing green chemistry and sustainable development initiatives.